2-(4-Chloro-3-fluorophenoxy)acetonitrile
Overview
Description
2-(4-Chloro-3-fluorophenoxy)acetonitrile, commonly known as CFPA, is an organic compound belonging to the class of nitriles. It is a colorless liquid with a boiling point of 98 °C at atmospheric pressure. CFPA is widely utilized as a precursor in the synthesis of a variety of organic compounds and is used as a starting material in many organic reactions. It is also used as a reactant in the preparation of pharmaceuticals and agrochemicals.
Scientific Research Applications
Environmental Sequestration and Metabolite Analysis
Research has explored the sequestration of fluorinated analogs of halogenated phenols by aquatic plants, using 19F NMR to identify and quantify contaminants and their metabolites. This method has shown the accumulation of fluorinated metabolites, indicating the plant's ability to absorb and transform these compounds, providing insights into environmental remediation processes (Tront & Saunders, 2007).
Theoretical and Spectroscopic Analysis
Another study conducted theoretical calculations and infrared studies on the conformations of monofluorophenols, shedding light on the molecular behavior of similar fluorinated compounds in various solvents. It highlighted the stability of conformers and the significant impact of solvents on molecular conformation (Moreira et al., 2012).
Synthesis and Chemical Reactions
Research into the synthesis of aryl- and alkylanilines via photoheterolysis of haloanilines, in the presence of aromatics and alkenes, presents a method of creating chemical bonds and functional groups, demonstrating the versatility of haloaromatic compounds in organic synthesis (Fagnoni, Mella, & Albini, 1999).
Crystal Structure and Material Analysis
The crystal structure of 2-(4-fluorophenoxy) acetic acid, derived from a compound closely related to 2-(4-Chloro-3-fluorophenoxy)acetonitrile, was investigated to understand its molecular configuration and interactions. Such studies are crucial for the development of new materials with specific properties (Prabhuswamy et al., 2021).
Detection and Analysis Techniques
A novel approach using molecular imprinted polymer nanoparticles coupled with high-performance liquid chromatography offers an efficient technique for the sensitive and selective trace determination of related halogenated acetic acids in complex matrices. This method underscores the potential for detecting and quantifying similar compounds in environmental and biological samples (Omidi et al., 2014).
Mechanism of Action
Target of Action
The primary targets of 2-(4-Chloro-3-fluorophenoxy)acetonitrile are currently unknown. This compound is a relatively new chemical entity and research into its specific targets is ongoing .
Result of Action
The molecular and cellular effects of this compound’s action are currently unknown
Action Environment
Environmental factors such as pH, temperature, and the presence of other chemicals can influence the action, efficacy, and stability of this compound . .
properties
IUPAC Name |
2-(4-chloro-3-fluorophenoxy)acetonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5ClFNO/c9-7-2-1-6(5-8(7)10)12-4-3-11/h1-2,5H,4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YBTKGLQBGLCCSH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1OCC#N)F)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5ClFNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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